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Compound of Interest

Compound Name: Nonanoyl chloride

Cat. No.: B041932 Get Quote

This guide provides immediate safety, handling, and disposal protocols for Nonanoyl chloride,

tailored for researchers, scientists, and drug development professionals. Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risks associated with this

corrosive and reactive chemical.

Nonanoyl chloride is a colorless to light yellow liquid that is highly reactive, particularly with

water, and poses significant health risks upon exposure.[1][2] It is classified as a substance

that causes severe skin burns and eye damage, is toxic if swallowed, and may cause

respiratory irritation.[3][4][5]

Hazard Identification and Safety Data
A summary of key quantitative and qualitative safety data for Nonanoyl chloride is presented

below. This information is compiled from multiple safety data sheets to provide a

comprehensive overview.
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Parameter Value / Information Source(s)

Signal Word Danger

Hazard Statements

H314: Causes severe skin

burns and eye

damageH301/H302:

Toxic/Harmful if

swallowedH335: May cause

respiratory irritation

Pictograms Corrosion, Acute Toxicity (Oral)

Flash Point 99 °C (210.2 °F)

Boiling Point 108-110 °C at 22 mmHg

Density 0.98 g/mL at 25 °C

InChI Key
NTQYXUJLILNTFH-

UHFFFAOYSA-N

CAS Number 764-85-2

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Nonanoyl chloride to prevent

exposure. The following equipment must be worn:

Eye and Face Protection: Chemical safety goggles are required. A face shield should be

worn in situations where splashing is a possibility.

Skin Protection:

Gloves: Chemically impervious gloves must be worn. It is crucial to inspect gloves for any

signs of degradation or puncture before use.

Protective Clothing: A lab coat or other protective clothing is necessary to prevent skin

contact. For tasks with a higher risk of exposure, impervious protective clothing and boots

may be required.
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Respiratory Protection: All work with Nonanoyl chloride should be conducted in a well-

ventilated area, preferably within a chemical fume hood. If exposure limits are exceeded or if

irritation is experienced, a NIOSH/MSHA approved respirator must be used. For high

airborne contaminant concentrations, a positive-pressure supplied air respirator may be

necessary.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation:

Ensure that a safety shower and eyewash station are readily accessible and in good working
order.
Verify that the chemical fume hood is functioning correctly.
Assemble all necessary PPE and ensure it is in good condition.
Have spill control materials, such as non-combustible absorbent (e.g., sand, earth, or
vermiculite), readily available. Do not use water or combustible materials for spill cleanup.
Prepare a designated and properly labeled waste container for Nonanoyl chloride residue
and contaminated materials.

2. Handling and Use:

Conduct all manipulations of Nonanoyl chloride within a certified chemical fume hood.
Avoid direct contact with skin, eyes, and clothing.
Do not breathe vapors or mists.
Keep the container tightly closed when not in use.
Be aware that Nonanoyl chloride reacts with water and other substances such as bases,
strong oxidizing agents, alcohols, and amines. Keep it away from incompatible materials.
Ground and bond containers when transferring material to prevent static discharge.

3. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.
Clean the work area meticulously.
Decontaminate or dispose of any contaminated PPE as hazardous waste.

Emergency and First Aid Procedures
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Immediate action is critical in the event of exposure to Nonanoyl chloride.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air and keep them in a position comfortable for

breathing. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan
All waste containing Nonanoyl chloride must be treated as hazardous waste.

Chemical Waste: Collect any unused Nonanoyl chloride and residues in a designated,

properly labeled, and sealed container. Do not mix with other waste streams.

Contaminated Materials: All materials that have come into contact with Nonanoyl chloride,

including absorbent materials from spills, used PPE, and empty containers, must be

disposed of as hazardous waste.

Disposal Vendor: Arrange for the disposal of all Nonanoyl chloride waste through a

licensed hazardous waste disposal company, following all local, regional, and national

regulations.

Spill Response Workflow
The following diagram outlines the step-by-step procedure for responding to a Nonanoyl
chloride spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/product/b041932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Containment & Cleanup

Decontamination & Disposal

Evacuate Immediate Area

Alert Colleagues & Supervisor

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent
(e.g., sand, earth)

Collect Absorbed Material

Package Waste in Labeled Container

Decontaminate Spill Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling a Nonanoyl chloride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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